Cas no 215190-19-5 (Fmoc-4-Phenyl-piperidine-4-carboxylic Acid)

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylicacid, 4-phenyl-, 1-(9H-fluoren-9-ylmethyl) ester
• FMOC-4-PHENYL-PIPERIDINE-4-CARBOXYLIC ACID
• Fmoc-4-phenylpiperidine-4-carboxylic acid
• FMOC-4-PHENYL-4-PIPERIDINECARBOXYLIC ACID
• FMOC-4-PHENYL-ISONIPECOTIC ACID
• FMOC-4-PHENYL-PIPIRIDINE-4-CARBOXYLIC AC
• FMOC-4-PHENYL-PIPIRIDINE-4-CARBOXYLIC ACID
• RARECHEM EM WB 0183
• 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}-4-PHENYLPIPERIDINE-4-CARBOXYLIC ACID
• EN300-624095
• E70552
• 215190-19-5
• AKOS012712148
• 1-(9H-fluoren-9-ylmethoxycarbonyl)-4-phenylpiperidine-4-carboxylic acid
• SCHEMBL119410
• 4-Phenyl-piperidine-1,4-dicarboxylic acid mono-(9H-fluoren-9-ylmethyl)ester
• Oprea1_458011
• J-014126
• MFCD00673787
• Z1136513444
• JWEBOBGECOQGTL-UHFFFAOYSA-N
• FT-0764019
• Fmoc-4-phenylpiperidine-4-carboxylicacid
• Fmoc-4-phenyl-piperidine-4-carboxylic acid, >=97.0%
• +Expand

• MDL： MFCD00673787
• InChIKey： JWEBOBGECOQGTL-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H25NO4/c29-25(30)27(19-8-2-1-3-9-19)14-16-28(17-15-27)26(31)32-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24H,14-18H2,(H,29,30)
• SMILES： C1=CC=C(C=C1)C2(CCN(CC2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C53)C(=O)O

Computed Properties

• Exact Mass: 427.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 427.17835828g/mol
• Heavy Atom Count: 32
• Complexity: 657
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 4.99180
• PSA: 66.84000
• Refractive Index: 1.635
• Boiling Point: 633.8±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 337.1±31.5 °C
• Density: 1.3±0.1 g/cm3

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Security Information

• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：2-8°C
• Signal Word：warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：10

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%